L803
L803
Novel phosphopeptide derived from GSK-3 recognition motif that acts as a substrate-competitive inhibitor of GSK-3β (IC50 = 150 μM). Displays minimal inhibition of Cdc2, MAPK, PKA, CK2, PKCδ and PKB at 200 μM. Myristoylated version available .
Brand Name:
Vulcanchem
CAS No.:
348089-28-1
VCID:
VC0013209
InChI:
InChI=1S/C55H87N15O16/c1-30(60-46(77)34(19-21-43(73)74)62-45(76)32(57)11-3-4-22-56)50(81)68-26-8-15-39(68)54(85)66-24-6-13-37(66)48(79)61-31(2)51(82)69-27-9-16-40(69)55(86)67-25-7-14-38(67)49(80)63-33(18-20-42(58)72)47(78)64-35(29-71)52(83)70-28-10-17-41(70)53(84)65-23-5-12-36(65)44(59)75/h30-41,71H,3-29,56-57H2,1-2H3,(H2,58,72)(H2,59,75)(H,60,77)(H,61,79)(H,62,76)(H,63,80)(H,64,78)(H,73,74)/t30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-/m0/s1
SMILES:
CC(C(=O)N1CCCC1C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(CO)C(=O)N3CCCC3C(=O)N4CCCC4C(=O)N)NC(=O)C5CCCN5C(=O)C6CCCN6C(=O)C(C)NC(=O)C(CCC(=O)O)NC(=O)C(CCCCN)N
Molecular Formula:
C55H87N15O16
Molecular Weight:
1214.39
L803
CAS No.: 348089-28-1
Peptides
VCID: VC0013209
Molecular Formula: C55H87N15O16
Molecular Weight: 1214.39
CAS No. | 348089-28-1 |
---|---|
Product Name | L803 |
Molecular Formula | C55H87N15O16 |
Molecular Weight | 1214.39 |
IUPAC Name | (4S)-5-[[(2S)-1-[(2S)-2-[(2S)-2-[[(2S)-1-[(2S)-2-[(2S)-2-[[(2S)-5-amino-1-[[(2S)-1-[(2S)-2-[(2S)-2-carbamoylpyrrolidine-1-carbonyl]pyrrolidin-1-yl]-3-hydroxy-1-oxopropan-2-yl]amino]-1,5-dioxopentan-2-yl]carbamoyl]pyrrolidine-1-carbonyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]carbamoyl]pyrrolidine-1-carbonyl]pyrrolidin-1-yl]-1-oxopropan-2-yl]amino]-4-[[(2S)-2,6-diaminohexanoyl]amino]-5-oxopentanoic acid |
Standard InChI | InChI=1S/C55H87N15O16/c1-30(60-46(77)34(19-21-43(73)74)62-45(76)32(57)11-3-4-22-56)50(81)68-26-8-15-39(68)54(85)66-24-6-13-37(66)48(79)61-31(2)51(82)69-27-9-16-40(69)55(86)67-25-7-14-38(67)49(80)63-33(18-20-42(58)72)47(78)64-35(29-71)52(83)70-28-10-17-41(70)53(84)65-23-5-12-36(65)44(59)75/h30-41,71H,3-29,56-57H2,1-2H3,(H2,58,72)(H2,59,75)(H,60,77)(H,61,79)(H,62,76)(H,63,80)(H,64,78)(H,73,74)/t30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-/m0/s1 |
Standard InChIKey | LDCGFGJHXHGNLK-VFWMWCIBSA-N |
SMILES | CC(C(=O)N1CCCC1C(=O)N2CCCC2C(=O)NC(CCC(=O)N)C(=O)NC(CO)C(=O)N3CCCC3C(=O)N4CCCC4C(=O)N)NC(=O)C5CCCN5C(=O)C6CCCN6C(=O)C(C)NC(=O)C(CCC(=O)O)NC(=O)C(CCCCN)N |
Description | Novel phosphopeptide derived from GSK-3 recognition motif that acts as a substrate-competitive inhibitor of GSK-3β (IC50 = 150 μM). Displays minimal inhibition of Cdc2, MAPK, PKA, CK2, PKCδ and PKB at 200 μM. Myristoylated version available . |
Last Modified | Aug 20 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume